16:0-18:1 Diether PG

• Molecular Formula: C40H84NO8P
• Molecular Weight: 738.1 g/mol
• InChI: InChI=1S/C40H81O8P.H3N/c1-3-5-7-9-11-13-15-17-19-20-22-24-26-28-30-32-34-46-40(38-48-49(43,44)47-36-39(42)35-41)37-45-33-31-29-27-25-23-21-18-16-14-12-10-8-6-4-2;/h17,19,39-42H,3-16,18,20-38H2,1-2H3,(H,43,44);1H3/b19-17-;/t39?,40-;/m1./s1
• InChIKey: LOQYPPRARRCBCD-ORLXUSOXSA-N

16:0-18:1 Diether PG Overview

16:0-18:1 Diether PG is a synthetic ether-linked phosphatidylglycerol comprising a glycerol backbone with a saturated hexadecane (C16:0) chain at the sn-1 position and a monounsaturated octadecene (C18:1) chain at the sn-2 position, both attached via ether bonds [1]. This diether phospholipid exhibits a molecular weight of 738.07 g/mol (ammonium salt form) and a purity exceeding 99% . The ether linkage confers resistance to hydrolysis and phospholipase-mediated degradation, distinguishing it from conventional ester-linked phosphatidylglycerols [2]. 16:0-18:1 Diether PG is utilized in the preparation of liposomes and lipid nanoparticles, where its anionic headgroup enhances colloidal stability and reduces vesicle aggregation .

Linkage Ether bonds resist hydrolysis and phospholipase A2 degradation

Headgroup Anionic phosphatidylglycerol enhances colloidal stability in liposomes

Quality High-purity synthetic diether lipid for reproducible membrane studies

• [1] MedChemExpress. (n.d.). 16:0-18:1 Diether PG. Retrieved from https://www.medchemexpress.eu/16-0-18-1-diether-pg.html View Source
• [2] Pownall, H. J., Liu, J., Gillard, B. K., & Yelamanchili, D. (2021). Physico-chemical and physiological determinants of lipo-nanoparticle stability. Retrieved from https://read.qxmd.com/read/33540069/physico-chemical-and-physiological-determinants-of-lipo-nanoparticle-stability View Source

Why Generic Substitution Fails for 16:0-18:1 Diether PG

Substituting 16:0-18:1 Diether PG with conventional ester-linked phosphatidylglycerols (e.g., 16:0-18:1 PG) or diether lipids of different chain lengths (e.g., 14:0 Diether PG) compromises critical performance attributes. The ether linkage in 16:0-18:1 Diether PG provides inherent resistance to enzymatic hydrolysis and oxidative degradation, a property absent in ester-linked analogs [1]. Furthermore, the specific chain length combination (C16:0/C18:1) influences bilayer fluidity and phase behavior, which directly impacts liposome stability and drug release kinetics . Even closely related diether lipids with different chain lengths (e.g., 14:0 Diether PG) exhibit altered physical properties and may not replicate the same balance of rigidity and fluidity required for optimal membrane mimicry or nanoparticle performance . Therefore, generic substitution risks introducing uncontrolled variability in formulation stability, enzymatic susceptibility, and biological fate, underscoring the need for compound-specific selection based on verifiable differential evidence.

Ester-linked PG analogs

Lack ether bond resistance to enzymatic hydrolysis and oxidative degradation, potentially reducing liposome integrity in biological media.

Chain-length variants

Altering acyl chain length (e.g., 14:0) shifts bilayer fluidity and phase behavior, which may change drug release kinetics and colloidal stability.

• [1] Pownall, H. J., Liu, J., Gillard, B. K., & Yelamanchili, D. (2021). Physico-chemical and physiological determinants of lipo-nanoparticle stability. Retrieved from https://read.qxmd.com/read/33540069/physico-chemical-and-physiological-determinants-of-lipo-nanoparticle-stability View Source

16:0-18:1 Diether PG Selection Evidence

Ether vs. Ester Hydrolytic Stability

Ether bonds in diether phospholipids exhibit superior stability to hydrolysis across a wide pH range compared to ester bonds. While no direct head-to-head study for 16:0-18:1 Diether PG is available, class-level inference from structurally analogous diether lipids demonstrates that ether linkages resist hydrolysis, whereas ester bonds undergo cleavage under acidic or alkaline conditions. [1]

Ether vs. Ester Hydrolytic Stability

Class-level

Ether linkage: stable across wide pH range Ester linkage: susceptible to hydrolysis

Supports liposomal integrity during storage and in biological fluids

No direct data for this compound; class-level inference

Evidence Dimension	Hydrolytic stability
Target Compound Data	Ether bond: stable across wide pH range
Comparator Or Baseline	Ester-linked PG (e.g., 16:0-18:1 PG): susceptible to hydrolysis at extreme pH
Quantified Difference	No direct quantitative data available for 16:0-18:1 Diether PG.
Conditions	In vitro; class-level inference from general ether lipid stability.

Why This Matters

Resistance to hydrolysis ensures liposomal integrity during storage, formulation, and in vivo circulation, reducing premature drug leakage.

• [1] Pownall, H. J., Liu, J., Gillard, B. K., & Yelamanchili, D. (2021). Physico-chemical and physiological determinants of lipo-nanoparticle stability. Retrieved from https://read.qxmd.com/read/33540069/physico-chemical-and-physiological-determinants-of-lipo-nanoparticle-stability View Source

Resistance to Phospholipase A2 Degradation

Ether-linked phospholipids are resistant to cleavage by phospholipase A2 (PLA2), an enzyme that hydrolyzes ester bonds at the sn-2 position. In contrast, ester-linked PG is readily degraded by PLA2. For a structurally related diether phosphonoglycerol analog, a synthetic surfactant formulation (9:1 DEPN-8:PG 1 + 3% S-MB) was shown to be resistant to PLA2 degradation, while calf lung surfactant extract (CLSE) was significantly degraded. [1] [2]

Resistance to PLA2 Degradation

Class-level

Ether-linked PG: resistant to PLA2 cleavage Ester-linked PG: susceptible to PLA2 hydrolysis

Prevents enzymatic degradation of liposomes in biological environments

Based on structurally related diether analogs; no direct data

Evidence Dimension	Phospholipase A2 susceptibility
Target Compound Data	Resistant to PLA2 cleavage
Comparator Or Baseline	Ester-linked PG (e.g., 16:0-18:1 PG): susceptible to PLA2 hydrolysis
Quantified Difference	No direct quantitative data available for 16:0-18:1 Diether PG.
Conditions	In vitro enzymatic assay (PLA2)

Why This Matters

PLA2 resistance prevents enzymatic degradation of liposomes in biological environments, prolonging circulation half-life and enhancing therapeutic payload retention.

• [1] Walther, F. J., Gordon, L. M., & Zasadzinski, J. A. (2011). Synthesis and activity of a novel diether phosphonoglycerol in phospholipase-resistant synthetic lipid:peptide lung surfactants. MedChemComm, 2(12), 1167–1173. doi:10.1039/C1MD00206F View Source
• [2] Pownall, H. J., Liu, J., Gillard, B. K., & Yelamanchili, D. (2021). Physico-chemical and physiological determinants of lipo-nanoparticle stability. Retrieved from https://read.qxmd.com/read/33540069/physico-chemical-and-physiological-determinants-of-lipo-nanoparticle-stability View Source

Higher Phase Transition Temperature

While no direct Tm measurement for 16:0-18:1 Diether PG is publicly available, class-level inference from ether lipid phase behavior indicates that diether lipids generally exhibit higher phase transition temperatures compared to their ester counterparts of identical chain composition. For example, 16:0-18:1 PG (ester) has a Tm near −2°C, whereas ether-linked analogs typically display elevated Tm values due to reduced chain mobility.

Phase Transition Temperature (Tm)

Class-level

Expected Tm > −2°C (16:0-18:1 ester PG: Tm ≈ −2°C)

May support tailored release profiles and storage stability

No direct Tm measurement; ether lipid class behavior

Evidence Dimension	Phase transition temperature (Tm)
Target Compound Data	Expected > −2°C based on ether lipid class behavior
Comparator Or Baseline	16:0-18:1 PG (ester): Tm ≈ −2°C
Quantified Difference	No direct quantitative data available for 16:0-18:1 Diether PG.
Conditions	Differential scanning calorimetry (DSC)

Why This Matters

A higher Tm indicates reduced membrane fluidity at physiological temperatures, which can be exploited to design liposomes with tailored release profiles or enhanced stability during storage.

Purity and Storage Stability

16:0-18:1 Diether PG is manufactured to >99% purity with a documented stability of 1 year when stored at −20°C. The ester analog 16:0-18:1 PG also achieves >99% purity and similar storage stability, indicating comparable manufacturing quality and handling requirements.

Purity & Storage Stability

Head-to-head

Diether and ester analog both >99% purity 1-year stability at −20°C for both

Comparable manufacturing quality and shelf life

Vendor specifications (Avanti Research)

Evidence Dimension	Purity and shelf-life stability
Target Compound Data	>99% purity; 1-year stability at −20°C
Comparator Or Baseline	16:0-18:1 PG (ester): >99% purity; 1-year stability at −20°C
Quantified Difference	No significant difference in purity or storage stability
Conditions	Vendor specifications (Avanti Research)

Why This Matters

Both diether and ester analogs meet high purity standards and offer equivalent storage stability, ensuring consistent experimental reproducibility regardless of ether/ester choice for shelf-life considerations.

Growth in Minimal Membrane Systems

In a minimal bacterial cell model (Mycoplasma mycoides JCVI-Syn3A), a diet consisting solely of 16:0-18:1 Diether PG and cholesterol was sufficient to support the synthesis of cardiolipin with fully ether-linked chains, thereby increasing headgroup complexity without altering acyl chain complexity. Growth rates on this diet were comparable to those on diets containing both diether PC and PG, indicating that ether-linked PG alone can sustain essential membrane functions in a minimal lipidome. [1]

Minimal Cell Growth Support

Reported

Growth rate comparable to D.PC + D.PG diet M. mycoides JCVI-Syn3A minimal cell model

Supports ether PG as sole membrane phospholipid

Defined lipid diet; synthetic biology context

Evidence Dimension	Cellular growth rate
Target Compound Data	Growth rate comparable to D.PC + D.PG diet
Comparator Or Baseline	D.PC + D.PG diet
Quantified Difference	No significant difference observed
Conditions	Mycoplasma mycoides JCVI-Syn3A minimal cell grown on 16:0-18:1 Diether PG + cholesterol

Why This Matters

Demonstrates that 16:0-18:1 Diether PG can functionally replace more complex lipid mixtures in supporting cellular membrane integrity, validating its utility as a defined component in synthetic biology and minimal cell engineering.

• [1] Justice, I., Kapteijn, D. S., et al. (2024). A tuneable minimal cell membrane reveals that two lipid species suffice for life. Nature Communications, 15, 9679. doi:10.1038/s41467-024-53975-y View Source

16:0-18:1 Diether PG Applications

Enzyme-Stable Liposomal Drug Delivery

The ether bond confers resistance to phospholipase A2 degradation, making 16:0-18:1 Diether PG ideal for formulating liposomes intended for intravenous administration or targeting inflammatory tissues where PLA2 activity is elevated. [1]

pH-Stable Liposomal Formulations

Due to the hydrolytic stability of ether linkages across a broad pH range, 16:0-18:1 Diether PG is well-suited for liposomal formulations that must withstand gastric acidity or alkaline intestinal fluids, or for long-term storage in aqueous buffers.

Minimal Cell Membrane Engineering

The ability of 16:0-18:1 Diether PG to support cellular growth as a sole phospholipid source in minimal Mycoplasma cells demonstrates its suitability as a defined building block for constructing artificial membranes with tunable properties. [2]

Ether Lipid Model Membranes

As a structurally well-defined diether phosphatidylglycerol, 16:0-18:1 Diether PG serves as a key component in model membrane systems designed to investigate the unique biophysical properties of ether lipids, including their role in membrane protein function and domain formation.

Application

Selection Property

Validation Focus

Enzyme-stable liposomal carrier studies

Ether linkage resistance to PLA2

Stability in biological media

pH-stable liposomal formulations

Hydrolytic stability across pH range

Long-term aqueous storage stability

Minimal cell membrane engineering

Defined lipid composition

Growth rate and membrane integrity

Ether lipid model membranes

Structurally defined diether PG

Biophysical properties of ether lipids

• [1] Walther, F. J., Gordon, L. M., & Zasadzinski, J. A. (2011). Synthesis and activity of a novel diether phosphonoglycerol in phospholipase-resistant synthetic lipid:peptide lung surfactants. MedChemComm, 2(12), 1167–1173. doi:10.1039/C1MD00206F View Source
• [2] Justice, I., Kapteijn, D. S., et al. (2024). A tuneable minimal cell membrane reveals that two lipid species suffice for life. Nature Communications, 15, 9679. doi:10.1038/s41467-024-53975-y View Source